Methyl 3,5-dimethyl-4-nitrothiophene-2-carboxylate

• CAS RN: 87675-26-1
• Molecular Formula: C8H9NO4S
• Molecular Weight: 215.23 g/mol
• IUPAC Name: methyl 3,5-dimethyl-4-nitrothiophene-2-carboxylate
• InChI: InChI=1S/C8H9NO4S/c1-4-6(9(11)12)5(2)14-7(4)8(10)13-3/h1-3H3
• InChI Key: QBBGNCGQTVCCKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1[N+](=O)[O-])C)C(=O)OC

Description

Methyl 3,5-dimethyl-4-nitrothiophene-2-carboxylate is a useful research compound. Its molecular formula is C8H9NO4S and its molecular weight is 215.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a well stirred, chilled (0°) solution of 51.4 g (0.3 mol) of methyl 3,5-dimethylthiophene-2-carboxylate in 200 ml of glacial acetic acid are added dropwise over a period of 40 minutes, a mixture of 30 ml of fuming nitric acid (specific gravity=1.5) and 120 ml of acetic anhydride. After the addition is completed the resulting brown solution is stirred a further two hours at 5° and then poured into 3000 ml of ice water.